Cas no 2171940-24-0 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid
• CAS No: 2171940-24-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6079245
• PubChem ID: 165561490
• Update Time: 2025-07-21

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid
• 2171940-24-0
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}heptanoic acid
• EN300-1475957

• Inchi： 1S/C28H34N2O5/c1-2-3-9-18(16-26(31)32)29-27(33)23-14-8-15-25(23)30-28(34)35-17-24-21-12-6-4-10-19(21)20-11-5-7-13-22(20)24/h4-7,10-13,18,23-25H,2-3,8-9,14-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： HVMDWMVSDLIVTP-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CCCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic Acid (CAS No. 2171940-24-0)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid, identified by its CAS number 2171940-24-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid is characterized by its intricate arrangement of functional groups, which includes a fluorenyl moiety, a methoxycarbonyl group, an amino group, and a cyclopentylformamido moiety. These structural features contribute to its unique chemical properties and biological interactions, making it a valuable candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the fluorenyl group in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid suggests potential applications in oncology and inflammation research. The fluorenyl group is known for its ability to enhance the solubility and bioavailability of molecules, which can be crucial for their pharmacological activity.

The methoxycarbonyl group in the molecule plays a significant role in its reactivity and stability. This group can participate in various chemical reactions, including peptide coupling and protease inhibition, which are essential for drug design. The incorporation of this moiety into 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid may contribute to its ability to interact with biological targets in a specific manner.

The amino group and the cyclopentylformamido moiety further enhance the complexity of this compound. The amino group can serve as a hydrogen bond acceptor or donor, which is critical for the interaction with biological receptors. The cyclopentylformamido moiety adds rigidity to the molecule, which can influence its binding affinity and selectivity. These structural elements collectively contribute to the unique pharmacological profile of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and experimental techniques have been employed to understand the interactions between 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid and its potential biological targets. These efforts have provided valuable insights into its mechanism of action and potential therapeutic applications.

In particular, research has focused on the interaction between this compound and enzymes involved in inflammatory pathways. The fluorenyl and methoxycarbonyl groups have been identified as key players in modulating the activity of these enzymes. This has led to the hypothesis that 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The cyclopentylformamido moiety has also been found to influence the pharmacokinetic properties of the compound. Studies have shown that this group can enhance the metabolic stability of molecules, which is crucial for their efficacy in vivo. This property makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid an attractive candidate for further development as a drug candidate.

In addition to its potential therapeutic applications, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid has also been explored as a tool compound in chemical biology research. Its unique structure allows researchers to study various biological processes at the molecular level. By understanding how this compound interacts with biological targets, scientists can gain insights into disease mechanisms and develop new strategies for treatment.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. This process highlights the expertise required to develop complex organic molecules like this one.

The development of efficient synthetic routes is crucial for the production of pharmaceutical compounds on an industrial scale. Researchers have been working on optimizing synthetic protocols to improve yield and reduce costs. These efforts are essential for making novel therapeutics more accessible to patients worldwide.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid (CAS No. 2171940-24) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology research.